1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile
Overview
Description
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile (FBPC) is an organic compound that has been studied for its potential applications in scientific research. It is a small molecule with a molecular weight of 222.22 g/mol and a melting point of 69.5 °C. FBPC has been studied for its potential applications in drug design, medicinal chemistry, and biochemistry. FBPC has been found to have a variety of biochemical and physiological effects and its mechanism of action is still being investigated.
Scientific Research Applications
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has been studied for its potential applications in drug design, medicinal chemistry, and biochemistry. It has been found to have a variety of biochemical and physiological effects, which make it a useful tool for studying biological processes. 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has also been used in the synthesis of other compounds, such as 4-fluorobenzyl-1H-pyrrole-3-carboxamide, which has been studied for its potential applications in cancer therapy.
Mechanism Of Action
The exact mechanism of action of 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile is still being investigated. However, it is believed that 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile acts as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter involved in many physiological processes. By inhibiting this enzyme, 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has the potential to affect a variety of physiological processes.
Biochemical and Physiological Effects
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has been found to have a variety of biochemical and physiological effects. It has been found to act as an inhibitor of acetylcholinesterase, resulting in increased levels of acetylcholine in the body. This can lead to increased alertness, improved memory and learning, and improved muscle movement. 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has also been found to have anti-inflammatory and anti-oxidant effects, which may be beneficial in the treatment of a variety of conditions.
Advantages And Limitations For Lab Experiments
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively stable, which makes it suitable for use in long-term experiments. However, 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile is also relatively expensive, which can limit its use in experiments that require large amounts of the compound.
Future Directions
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile has a variety of potential future applications. It could be used as a tool for studying the biochemical and physiological effects of acetylcholine in the body. It could also be used in the development of new drugs for the treatment of a variety of conditions. Finally, 1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile could be used in the synthesis of other compounds, such as 4-fluorobenzyl-1H-pyrrole-3-carboxamide, which has been studied for its potential applications in cancer therapy.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]pyrrole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FN2/c13-11-5-3-10(4-6-11)9-15-7-1-2-12(15)8-14/h1-7H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKXXNQNGJGDKEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=C1)C#N)CC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorobenzyl)-1H-pyrrole-2-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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